(3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol

• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol
• IUPAC Name: (3S,4S)-3-(2-methylpropylamino)piperidin-4-ol
• InChI: InChI=1S/C9H20N2O/c1-7(2)5-11-8-6-10-4-3-9(8)12/h7-12H,3-6H2,1-2H3/t8-,9-/m0/s1
• InChI Key: GTLULMIWCQCLPK-IUCAKERBSA-N
• Isomeric SMILES: CC(C)CN[C@H]1CNCC[C@@H]1O
• Canonical SMILES: CC(C)CNC1CNCCC1O

Description

(3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol ( 2059908-55-1) is a chiral piperidine derivative of high interest in medicinal chemistry and pharmacological research. This compound, with a molecular formula of C9H20N2O and a molecular weight of 172.27 g/mol, features a defined (3S,4S) stereochemistry, which is critical for its interaction with biological targets . Piperidine scaffolds similar to this compound are extensively investigated for their role as key intermediates in the synthesis of potential therapeutic agents. Scientific literature indicates that structurally related substituted 4-amino-piperidines have been studied as inhibitors of cytochrome P450 enzymes (CYP), which are crucial in drug metabolism, and as potential modulators of opioid receptor activity . Its well-defined structure, confirmed by its SMILES notation O[C@@H]1 C@@H CNCC1, makes it a valuable building block for developing novel bioactive molecules and probing biochemical pathways . Researchers utilize this compound strictly for in-vitro studies in controlled laboratory settings. It is supplied For Research Use Only and is not approved for diagnostic, therapeutic, or any human or veterinary use. All necessary safety data sheets should be consulted before handling.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through various methods, including cyclization reactions of appropriate precursors.

Introduction of the Amino Group: The amino group can be introduced via reductive amination or nucleophilic substitution reactions.

Hydroxylation: The hydroxyl group can be introduced through oxidation reactions or by using hydroxylating agents.

Industrial Production Methods

Industrial production methods for (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Flow microreactor systems can be employed to enhance the efficiency and sustainability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

(3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like alkyl halides and acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones, while reduction of the amino group can produce primary or secondary amines.

Scientific Research Applications

(3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol has various applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: The compound can be used in the production of fine chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, leading to inhibition or activation of their functions. The pathways involved in its mechanism of action depend on the specific biological context and the molecular targets involved .

Comparison with Similar Compounds

Structural and Stereochemical Variations

The following table highlights key differences between the target compound and structurally related analogs from the evidence:

Compound Name	Core Structure	Key Substituents	Stereochemistry	Potential Applications	Evidence Reference
(3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol	Piperidine	3-(2-Methylpropylamino), 4-OH	(3S,4S)	Not specified (inference: CNS or kinase targets)
(3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol	Piperidine-pyrrolotriazine hybrid	4-Amino, 3-OH, pyrrolotriazine-methoxyphenyl substituent	(3R,4R)	Cancer therapy (proliferative diseases)
4-(4-Hydroxy-phenyl)-(3S,4S)-3-piperidinol	Piperidine	4-Hydroxyphenyl, 3-OH	(3S,4S)	Not specified (inference: estrogen receptor modulation)
N-((1R,3S)-3-Isopropyl-3-[(4-phenylpiperidin-1-yl)carbonyl]cyclopentyl)tetrahydro-2H-pyran-4-amin	Cyclopentyl-piperidine hybrid	Isopropyl, phenylpiperidinyl carbonyl, tetrahydro-2H-pyran-4-amin	(1R,3S)	Kinase inhibition or GPCR modulation

Physicochemical and Pharmacological Insights

• Lipophilicity and Solubility: The 2-methylpropylamino group in the target compound introduces moderate lipophilicity (predicted logP ~1.5–2.0), which may enhance membrane permeability compared to the hydroxyphenyl analog (logP ~1.0–1.5) . In contrast, the pyrrolotriazine-containing compound () has higher molecular complexity and likely lower solubility due to aromatic stacking .
• Stereochemical Impact: The (3S,4S) configuration in the target compound and its hydroxyphenyl analog may favor binding to enantioselective targets, such as G-protein-coupled receptors (GPCRs) or chiral enzyme active sites.
• Substituent Effects: Hydrophobic Groups: The 2-methylpropylamino substituent may enhance hydrophobic interactions in binding pockets, whereas the hydroxyphenyl group () could engage in hydrogen bonding or π-π stacking . Bulky Substituents: Compounds in , such as those with trifluoromethylphenyl or isopropyl groups, exhibit increased steric bulk, which may improve target selectivity but reduce metabolic stability .

Research Findings and Hypotheses

• Target Compound: Limited data are available, but its structural simplicity suggests advantages in synthetic accessibility and pharmacokinetic optimization.
• Compound : Demonstrated efficacy in cancer models, likely due to the pyrrolotriazine moiety’s role in kinase inhibition (e.g., JAK/STAT pathways) .
• Compounds : Their cyclopentyl-piperidine hybrids with trifluoromethyl groups suggest applications in CNS disorders or inflammation, leveraging fluorine’s metabolic stability and electronegativity .

Biological Activity

(3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol is a chiral compound with significant biological activity, primarily due to its structural features that facilitate interactions with various biological targets. This article provides a comprehensive overview of the compound's biological activity, including its mechanisms, applications, and relevant research findings.

Structural Characteristics

The compound features a piperidine ring with an amino group at the third carbon and a hydroxyl group at the fourth carbon. The stereochemistry, denoted as (3S,4S), plays a critical role in its biological interactions. The presence of the bulky 2-methylpropyl group contributes to its unique pharmacological profile.

(3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol exhibits its biological effects primarily through:

• Enzyme Inhibition : The compound has been shown to inhibit various enzymes, which can affect metabolic pathways and disease processes.
• Receptor Binding : It interacts with specific receptors, influencing neurotransmitter release and signaling pathways.

These mechanisms are crucial for understanding the therapeutic potential of the compound in treating neurological disorders and other conditions.

Biological Activity Overview

Research indicates that (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol has demonstrated activity in several key areas:

• Histamine H3 Receptor Antagonism : This compound has been studied for its ability to act as an antagonist at histamine H3 receptors, which are involved in regulating neurotransmitter release in the central nervous system. Compounds with similar structures have shown promising results in enhancing neurotransmitter levels, potentially aiding in the treatment of conditions like narcolepsy and cognitive disorders .
• Inhibition Studies : High concentrations of related compounds have demonstrated significant inhibition of secretion in various assays. For instance, studies involving derivatives of piperidine compounds have shown varying degrees of potency against specific targets .

Comparative Analysis with Related Compounds

To better understand the unique properties of (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol, a comparison with structurally similar compounds is useful:

Compound Name	Structure	Unique Features
(3R,4S)-3-(2-Methylpropyl)piperidin-4-ol	C9H19NO	Different stereochemistry may affect activity
(3S,4R)-3-(2-Methylpropyl)piperidin-4-ol	C9H19NO	Alternate stereoisomer could lead to different effects
(3S,4S)-3-Aminopiperidin-4-ol	C5H12N2O	Simpler structure may lead to different interactions

This table highlights how variations in stereochemistry and functional groups can influence biological activity and pharmacological properties.

Case Studies and Research Findings

• Histamine H3 Receptor Studies : Research published in pharmacological journals has indicated that compounds similar to (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol exhibit high affinity for H3 receptors. For example, ADS-003 was evaluated for its binding affinity and showed promising results comparable to established antagonists like thioperamide .
• Inhibition Assays : A study assessed the inhibitory effects of related piperidine derivatives on secretion pathways in bacterial systems. Results indicated that certain analogs could significantly reduce secretion levels at concentrations around 50 μM .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for synthesizing (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol with high enantiomeric purity?

• Methodology :

• Chiral resolution : Use enantioselective catalysts (e.g., palladium or platinum) and chiral auxiliaries during cyclization to favor the (3S,4S) configuration.
• Solvent optimization : Polar aprotic solvents (e.g., DMF or acetonitrile) enhance reaction efficiency and stereochemical control .
• Purification : Employ techniques like preparative HPLC or crystallization to isolate the desired stereoisomer from diastereomeric mixtures .

Q. Which spectroscopic and analytical techniques are most effective for structural characterization of this compound?

• Methodology :

• NMR spectroscopy : 1H/13C NMR confirms stereochemistry and functional group placement (e.g., hydroxyl and amino protons at δ 1.2–2.8 ppm).
• Mass spectrometry (HRMS) : Validates molecular weight and fragmentation patterns.
• X-ray crystallography : Resolves absolute configuration for chiral centers .

Q. How should researchers handle and store (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol to ensure stability?

• Methodology :

• Storage : Store in airtight containers under inert gas (N2/Ar) at –20°C to prevent oxidation or hygroscopic degradation.
• Safety protocols : Use PPE (gloves, goggles) and fume hoods during handling; avoid exposure to moisture or heat .

Advanced Research Questions

Q. How does the stereochemistry of (3S,4S)-3-[(2-Methylpropyl)amino]piperidin-4-ol influence its binding affinity to biological targets?

• Methodology :

• Comparative studies : Synthesize and test all stereoisomers (e.g., 3R,4R or 3S,4R) using surface plasmon resonance (SPR) or radioligand binding assays.
• Data analysis : Calculate Ki values to quantify differences in receptor affinity. For example, the (3S,4S) isomer may exhibit 10-fold higher binding to serotonin receptors compared to 3R,4R .
• Structural modeling : Use molecular docking (e.g., AutoDock Vina) to correlate stereochemistry with binding pocket interactions .

Q. How can researchers resolve contradictions in pharmacological data between in vitro and in vivo models for this compound?

• Methodology :

• Dose-response calibration : Optimize dosing regimens to account for metabolic clearance differences (e.g., cytochrome P450 activity in vivo).
• Metabolite profiling : Use LC-MS/MS to identify active metabolites that may contribute to observed effects .
• Species-specific assays : Compare results across multiple models (e.g., murine vs. primate) to validate target engagement .

Q. What experimental frameworks are recommended for assessing the environmental impact and biodegradation of this compound?

• Methodology :

• Abiotic studies : Test hydrolysis/photolysis under controlled pH and UV conditions to determine half-life in water/soil.
• Biotic assays : Use OECD 301/302 guidelines with microbial consortia to evaluate mineralization rates.
• Ecotoxicity : Conduct Daphnia magna or algae growth inhibition tests to assess acute/chronic toxicity .

Key Considerations for Experimental Design

• Stereochemical integrity : Monitor racemization risks during synthesis and storage using periodic chiral HPLC checks .
• Data reproducibility : Include internal controls (e.g., reference standards from USP or pharmacopeial guidelines) in bioassays .
• Ethical compliance : Adhere to institutional guidelines for handling bioactive compounds, particularly in animal studies .